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Compound of Interest

Compound Name: Xenon difluoride

Cat. No.: B084165 Get Quote

An In-depth Technical Guide on the Thermodynamic Stability of Xenon Difluoride

Introduction

Xenon difluoride (XeF2) is a white, crystalline solid and one of the most stable compounds of

xenon, a noble gas once thought to be chemically inert.[1][2] First synthesized in 1962, its

existence challenged and expanded the traditional understanding of chemical bonding and

reactivity.[1][3] As a powerful yet manageable fluorinating agent, XeF2 has found applications

in various fields, from organic synthesis to silicon etching in the fabrication of

microelectromechanical systems (MEMS).[1][4] Its utility is intrinsically linked to its

thermodynamic properties, which define its stability, reactivity, and decomposition pathways.

This guide provides a detailed examination of the thermodynamic stability of XeF2, intended for

researchers, scientists, and professionals in drug development who may utilize its unique

chemical properties.

Core Thermodynamic Data
The thermodynamic stability of a compound is quantitatively described by several key

parameters, primarily its enthalpy of formation and bond energies. XeF2 is thermodynamically

stable with respect to its constituent elements, xenon and fluorine gas, as indicated by its

negative enthalpy of formation.[5][6] However, the individual Xe-F bonds are relatively weak,

contributing to its high reactivity as a fluorinating agent.[1]

A summary of the key thermodynamic and physical properties of Xenon difluoride is

presented below.
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Property Value Unit

Standard Enthalpy of

Formation (ΔfH⦵298)
-108 kJ·mol⁻¹

Total Bond Energy 267.8 kJ·mol⁻¹

First Bond Dissociation Energy

(XeF2 → XeF + F)
184.1 kJ·mol⁻¹

Second Bond Dissociation

Energy (XeF → Xe + F)
83.68 kJ·mol⁻¹

Average Xe-F Bond

Dissociation Enthalpy
~132 kJ·mol⁻¹

Molar Mass 169.290 g·mol⁻¹

Melting Point 128.6 °C

Decomposition Temperature 600 °C

Molecular Geometry Linear

Xe-F Bond Length (Vapor

Phase)
197.73 ± 0.15 pm

Xe-F Bond Length (Solid

Phase)
200 pm

Data sourced from references:[1][7][8][9][10][11]

Synthesis and Formation
The formation of XeF2 is an exothermic process, consistent with its negative enthalpy of

formation. The synthesis is typically achieved through the direct reaction of xenon and fluorine

gases.[1]

Xe + F₂ → XeF₂

This reaction can be initiated under several conditions:
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Thermal Activation: Heating a mixture of xenon and fluorine (typically in a 2:1 molar ratio to

prevent the formation of higher fluorides) to around 400°C in a sealed nickel vessel.[3][12]

Photochemical Activation: Exposing a mixture of xenon and fluorine gases at low pressure to

ultraviolet (UV) light.[1][13] This method was used in one of the earliest successful

syntheses.[1]

Electrical Discharge: Passing an electrical discharge through a mixture of the reactant

gases.[1]

The product, a white solid, is purified by fractional distillation or selective condensation.[1]

Another preparative method involves the reaction of xenon with dioxygen difluoride (O₂F₂) at

approximately -118°C.[3][12]
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Reactants

Xenon (g)

Xenon Difluoride (s)
XeF₂

Fluorine (g) Heat (~400°C)

Initiates

UV Irradiation

Initiates

Electrical Discharge

Initiates

Decomposition Products

Stimuli

Xenon Difluoride
(XeF₂)

Moisture/Water Heat (>600°C) High Pressure (>81 GPa)

Xe (g) + HF (aq) + O₂ (g)

Xe (g) + F₂ (g)

Xe₂F (s) + XeF₄ (s)
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Start

1. Prepare Reactants
(Weigh Xe, Pressurize with F₂)

2. Assemble Calorimeter
(Place bomb in water bath)

3. Reach Thermal Equilibrium
(Record initial temperature, T_initial)

4. Initiate Reaction
(e.g., Electrical discharge)

5. Record Temperature Change
(Monitor until T_final is reached)

6. Calculate Heat Released (q)
q = C_cal * (T_final - T_initial)

7. Convert q to Enthalpy (ΔH)
ΔH = q + RT(Δn_gas)

8. Calculate Molar Enthalpy of Formation
ΔfH° = ΔH / moles of XeF₂

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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